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Compound of Interest

Compound Name: Phenyl thiocyanate

Cat. No.: B1265560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety hazards associated with

phenyl isothiocyanate (PITC) in a laboratory setting. It is intended to equip researchers,

scientists, and drug development professionals with the necessary knowledge to handle this

chemical safely and mitigate potential risks. This document summarizes key quantitative data,

outlines detailed experimental protocols for safe handling and emergency response, and

provides a logical workflow for risk assessment.

Core Hazard and Property Data
Phenyl isothiocyanate is a combustible liquid that is toxic, corrosive, and a sensitizer.[1] It is

crucial to have a thorough understanding of its properties to ensure safe handling. The

following table summarizes the key quantitative data for PITC.
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Property Value Reference(s)

Chemical Formula C₇H₅NS

Molecular Weight 135.19 g/mol

Appearance Colorless to pale yellow liquid [2]

Odor Pungent, mustard-like

Boiling Point
221 °C (429.8 °F) at 760

mmHg

Melting Point -21 °C (-5.8 °F)

Flash Point 87 °C (188.6 °F)

Density Approximately 1.13 g/cm³ [3]

Vapor Pressure 0.17 mmHg at 20 °C

Solubility
Insoluble in water; soluble in

alcohol and ether.[4]
[4]

Acute Toxicity (Oral) LD50 (mouse): 87 mg/kg[2][5] [2][5]

Acute Toxicity (Inhalation)

No specific LC50 data

available in the reviewed

sources, but it is considered

harmful if inhaled and can

cause respiratory tract irritation

and sensitization.[6]

[6]

Acute Toxicity (Dermal)

No specific LD50 data

available in the reviewed

sources, but it is considered

harmful if absorbed through

the skin and can cause severe

irritation and burns.

Occupational Exposure Limits No established Permissible

Exposure Limit (PEL),

Recommended Exposure Limit

(REL), or Threshold Limit

[2]
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Value (TLV) by OSHA, NIOSH,

or ACGIH has been found.[2]

Health and Safety Hazards
Phenyl isothiocyanate poses significant health risks upon exposure. It is classified as toxic if

swallowed, inhaled, or absorbed through the skin. It is also corrosive and can cause severe

burns to the skin and eyes. PITC is a lachrymator, meaning it can cause tearing.[2]

Furthermore, it is a sensitizer and may cause allergic reactions upon skin contact or inhalation,

which can lead to asthma-like symptoms upon re-exposure.[6] There is also a possible risk of

harm to the unborn child.

Experimental Protocols for Safe Handling
Due to the hazardous nature of PITC, strict adherence to safety protocols is mandatory. The

following sections detail the necessary procedures for handling, storage, and emergency

situations.

Personal Protective Equipment (PPE)
Appropriate PPE is the primary line of defense against exposure to PITC. The following should

be worn at all times when handling the chemical:

Eye and Face Protection: Chemical splash goggles and a face shield are required.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) to

prevent skin contact.[3]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin

exposure.

Respiratory Protection: All work with PITC must be conducted in a certified chemical fume

hood.[2] If exposure limits are exceeded or if irritation is experienced, a NIOSH/MSHA-

approved respirator should be used.

Handling and Storage
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Handling: Always handle PITC within a chemical fume hood to avoid inhalation of vapors.[2]

Avoid contact with eyes, skin, and clothing. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from sources of ignition, heat, and incompatible substances such as strong oxidizing

agents and acids.

Spill and Waste Management
Spills: In the event of a spill, evacuate the area and remove all ignition sources. Wear

appropriate PPE, including respiratory protection.[1] Absorb the spill with an inert, non-

combustible material like sand or vermiculite. Place the absorbed material into a suitable,

closed container for disposal.

Waste Disposal: Phenyl isothiocyanate and any contaminated materials should be disposed

of as hazardous waste in accordance with federal, state, and local regulations.

First Aid and Emergency Procedures
In case of exposure, immediate action is critical.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a cupful of water to drink. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.

Risk Assessment and Handling Workflow
A systematic approach to risk assessment is crucial before commencing any work with phenyl

isothiocyanate. The following diagram illustrates a logical workflow for this process.
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Preparation Phase

Operational Phase

Post-Experiment

Start: Proposed Experiment
with PITC

Review Safety Data Sheet (SDS)
and Technical Guide

Identify Hazards:
- Toxicity (Oral, Inhalation, Dermal)

- Corrosivity
- Sensitization

Assess Potential Exposure Routes:
- Inhalation

- Skin/Eye Contact
- Ingestion

Implement Engineering Controls:
- Chemical Fume Hood

- Eyewash Station & Safety Shower

Select Appropriate PPE:
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Establish Safe Handling Protocols:
- Weighing/Transferring in Hood

- Spill & Waste Procedures

Review Emergency Procedures:
- First Aid

- Spill Cleanup

Conduct Experiment

Decontaminate Work Area
and Equipment

Dispose of PITC Waste
(Hazardous Waste Stream)

End of Workflow

Click to download full resolution via product page

Caption: Risk assessment and safe handling workflow for phenyl isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1265560?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-205801.pdf
https://pim-resources.coleparmer.com/sds/15034.pdf
https://www.nbinno.com/article/other-organic-chemicals/safety-handling-phenyl-isothiocyanate-industrial-laboratory-zt
https://en.wikipedia.org/wiki/Phenyl_isothiocyanate
https://www.sigmaaldrich.com/UZ/en/sds/sial/78780?userType=undefined
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717674210000007504084876823870095/P2513_MSDS.pdf
https://www.benchchem.com/product/b1265560#health-and-safety-hazards-of-phenyl-isothiocyanate-in-the-lab
https://www.benchchem.com/product/b1265560#health-and-safety-hazards-of-phenyl-isothiocyanate-in-the-lab
https://www.benchchem.com/product/b1265560#health-and-safety-hazards-of-phenyl-isothiocyanate-in-the-lab
https://www.benchchem.com/product/b1265560#health-and-safety-hazards-of-phenyl-isothiocyanate-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265560?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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